2-Methyl-2-(4-nitrophenoxy)propanoic acid
Overview
Description
“2-Methyl-2-(4-nitrophenoxy)propanoic acid” is an organic compound with the CAS Number: 17431-97-9 . It has a molecular weight of 225.2 . This compound has been studied for its potential applications in scientific research.
Synthesis Analysis
The compound was prepared by the reaction of 4-nitrophenol with ethyl 2-bromo-2-methylpropionate followed by ethyl ester hydrolysis .Molecular Structure Analysis
The molecular structure of “2-Methyl-2-(4-nitrophenoxy)propanoic acid” is represented by the InChI code: 1S/C10H11NO5/c1-10(2,9(12)13)16-8-5-3-7(4-6-8)11(14)15/h3-6H,1-2H3,(H,12,13) . The linear formula of the compound is C10 H11 N O5 .Physical And Chemical Properties Analysis
The compound is a solid at room temperature . .Scientific Research Applications
Medicinal Chemistry: Antidyslipidemic Activity
This compound has been studied for its potential antidyslipidemic activity, which could make it valuable in the development of treatments for conditions like high cholesterol and triglycerides . The compound’s ability to form centrosymmetric dimers and chains through intermolecular interactions may be key to its biological activity.
Agriculture: Herbicide Formulation
In agriculture, derivatives of 2-Methyl-2-(4-nitrophenoxy)propanoic acid may be used in the synthesis of herbicides. The nitro group and the aromatic system could be involved in the inhibition of plant growth, potentially leading to the development of new herbicidal formulations .
Industrial Chemistry: Synthesis of Polymers
The compound’s structure suggests it could be used as a precursor in the synthesis of polymers. Its phenolic ether and carboxylic acid functional groups make it a candidate for creating novel polymeric materials with specific mechanical and thermal properties .
Environmental Science: Ecotoxicology Studies
2-Methyl-2-(4-nitrophenoxy)propanoic acid may be used in ecotoxicology studies to assess the environmental impact of nitroaromatic compounds. Its degradation products and their effects on ecosystems can be studied to understand the compound’s environmental footprint .
Biotechnology: Enzyme Inhibition
In biotechnological research, this compound could be used to study enzyme inhibition, particularly in enzymes that interact with aromatic systems. This can lead to insights into enzyme mechanisms and the development of new biotechnological tools .
Material Science: Advanced Material Synthesis
The molecular structure of 2-Methyl-2-(4-nitrophenoxy)propanoic acid indicates potential applications in the synthesis of advanced materials. Its ability to form stable crystalline structures could be exploited in creating materials with specific optical or electronic properties .
properties
IUPAC Name |
2-methyl-2-(4-nitrophenoxy)propanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO5/c1-10(2,9(12)13)16-8-5-3-7(4-6-8)11(14)15/h3-6H,1-2H3,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGQMZVWPCVHENS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C(=O)O)OC1=CC=C(C=C1)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80938498 | |
Record name | 2-Methyl-2-(4-nitrophenoxy)propanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80938498 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methyl-2-(4-nitrophenoxy)propanoic acid | |
CAS RN |
17431-97-9 | |
Record name | 2-Methyl-2-(4-nitrophenoxy)propanoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=17431-97-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Propionic acid, 2-methyl-2-(p-nitrophenoxy)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0017431979 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 17431-97-9 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=34009 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-Methyl-2-(4-nitrophenoxy)propanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80938498 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Q & A
Q1: What is known about the crystal structure of 2-Methyl-2-(4-nitrophenoxy)propanoic acid?
A1: The crystal structure of 2-Methyl-2-(4-nitrophenoxy)propanoic acid reveals that the molecules form centrosymmetric dimers through intermolecular O—H⋯O hydrogen bonds []. These dimers are further connected into chains by weak C—H⋯O interactions. Additionally, offset π–π interactions between adjacent benzene rings with a centroid–centroid distance of 3.8643 (17) Å contribute to the overall stability of the crystal packing [].
Q2: How was 2-Methyl-2-(4-nitrophenoxy)propanoic acid synthesized?
A2: 2-Methyl-2-(4-nitrophenoxy)propanoic acid was synthesized through a two-step process. First, 4-nitrophenol was reacted with ethyl 2-bromo-2-methylpropionate. This was followed by hydrolysis of the resulting ethyl ester to yield the final product [].
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